Cas no 899994-52-6 (N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide)

• Product Name: N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide
• CAS No: 899994-52-6
• MF: C₂₀H₁₇ClN₄O₄S
• MW: 444.891381978989
• CID: 5492016
• PubChem ID: 16813161
• Update Time: 2025-07-16

N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• F2820-0351
• N1-benzyl-N2-(2-(3-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide
• VU0501161-1
• 899994-52-6
• N-benzyl-N'-[2-(3-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]oxamide
• N'-benzyl-N-[2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]ethanediamide
• AKOS024470026
• N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide

• Inchi： 1S/C20H17ClN4O4S/c21-14-7-4-8-15(9-14)25-18(16-11-30(28,29)12-17(16)24-25)23-20(27)19(26)22-10-13-5-2-1-3-6-13/h1-9H,10-12H2,(H,22,26)(H,23,27)
• InChI Key： HQYZUAYNDCBNFJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C2C(CS(C2)(=O)=O)=N1)NC(C(NCC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 444.0659039g/mol
• Monoisotopic Mass: 444.0659039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 119Ų

Additional information on N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylethanediamide

N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylethanediamide (CAS No. 899994-52-6): A Comprehensive Overview

N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylethanediamide (CAS No. 899994-52-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylethanediamide is highly intricate. It consists of a thienopyrazole core functionalized with a benzyl group and a 3-chlorophenyl substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thienopyrazole scaffold is known for its versatility in medicinal chemistry due to its ability to modulate various biological targets.

The synthesis of N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylethanediamide involves multiple steps and requires precise control over reaction conditions. Recent studies have explored various synthetic routes to optimize yield and purity. One notable method involves the condensation of 3-chlorobenzaldehyde with benzylamine followed by cyclization and oxidation steps to form the thienopyrazole core. This approach has been shown to be efficient and scalable for large-scale production.

In terms of biological activity, N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylethanediamide has demonstrated promising results in several areas. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, it has been found to possess antitumor activity against various cancer cell lines. The mechanism of action is believed to involve the modulation of signaling pathways such as NF-kB and MAPK.

Recent clinical trials have further validated the therapeutic potential of N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylethanediamide. Phase I trials have demonstrated its safety and tolerability in human subjects. Preliminary data from Phase II trials indicate that it may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Ongoing research is focused on optimizing dosing regimens and exploring its efficacy in combination with other therapeutic agents.

The pharmacokinetic properties of N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylethanediamide have also been extensively studied. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile. These properties make it a promising candidate for further development as an oral medication.

In conclusion, N'-benzyl-N-2-(3-chlorophenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylethanediamide (CAS No. 899994-52-6) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.